Cas no 89572-51-0 (3-Pyridinecarbonitrile, 2-chloro-6-(3,4-dimethylphenyl)-4-phenyl-)
89572-51-0 structure
Product Name:3-Pyridinecarbonitrile, 2-chloro-6-(3,4-dimethylphenyl)-4-phenyl-
CAS No:89572-51-0
MF:C20H15ClN2
MW:318.799503564835
CID:595972
PubChem ID:71325020
Update Time:2025-04-19
3-Pyridinecarbonitrile, 2-chloro-6-(3,4-dimethylphenyl)-4-phenyl- Chemical and Physical Properties
Names and Identifiers
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- 3-Pyridinecarbonitrile, 2-chloro-6-(3,4-dimethylphenyl)-4-phenyl-
- 2-chloro-6-(3,4-dimethylphenyl)-4-phenylpyridine-3-carbonitrile
- DTXSID40754419
- 89572-51-0
-
- Inchi: 1S/C20H15ClN2/c1-13-8-9-16(10-14(13)2)19-11-17(15-6-4-3-5-7-15)18(12-22)20(21)23-19/h3-11H,1-2H3
- InChI Key: RITMBTVIWKZCKK-UHFFFAOYSA-N
- SMILES: ClC1=C(C#N)C(C2C=CC=CC=2)=CC(C2C=CC(C)=C(C)C=2)=N1
Computed Properties
- Exact Mass: 318.0923762g/mol
- Monoisotopic Mass: 318.0923762g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 23
- Rotatable Bond Count: 2
- Complexity: 436
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 5.5
- Topological Polar Surface Area: 36.7Ų
3-Pyridinecarbonitrile, 2-chloro-6-(3,4-dimethylphenyl)-4-phenyl- Related Literature
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Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
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Masrudin Md Yusoff,Muggundha Raoov,Noorfatimah Yahaya,Noorashikin Md Salleh RSC Adv., 2017,7, 35832-35844
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Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
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Chih-Yu Chang,Yu-Chia Chang,Wen-Kuan Huang,Wen-Chi Liao,Hung Wang,Chieh Yeh,Bo-Chou Tsai,Yu-Ching Huang J. Mater. Chem. A, 2016,4, 7903-7913
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5. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
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